Cas no 2229504-77-0 (3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol
• CAS No: 2229504-77-0
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6577449
• PubChem ID: 165702899
• Update Time: 2025-05-20

3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol
• EN300-1951944
• 2229504-77-0

• Inchi： 1S/C10H13F2NO2/c1-7-5-8(6-9(13-7)15-2)10(11,12)3-4-14/h5-6,14H,3-4H2,1-2H3
• InChI Key： LOIGIPFGEQZVQC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C)C=1)OC)(CCO)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol

Professional Introduction to 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol (CAS No. 2229504-77-0)

3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol, identified by the chemical abstracts service number 2229504-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural incorporation of fluorine atoms and a pyridine-based heterocyclic moiety, which are known to enhance metabolic stability and binding affinity in drug candidates.

The structural framework of 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol consists of a propanol backbone modified with fluorine substituents at the third carbon position, further functionalized with a pyridine ring at the alpha position. The presence of both fluorine atoms and an oxygenated aromatic ring makes this compound a promising candidate for further derivatization and exploration in drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated pyridines as key pharmacophores in the development of small-molecule inhibitors. Studies have demonstrated that such modifications can improve pharmacokinetic properties, including bioavailability and blood-brain barrier penetration, which are critical factors in the design of novel therapeutics. The 2-methoxy group and 6-methyl substituent on the pyridine ring further contribute to the compound's complexity, offering multiple sites for interaction with biological targets.

In the context of medicinal chemistry, the synthesis and optimization of 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol have been influenced by emerging trends toward greener chemistry and sustainable methodologies. Researchers are increasingly employing catalytic processes and solvent-free reactions to enhance efficiency and reduce environmental impact. The compound's structural features also align with current interests in developing treatments for neurological disorders, where fluorinated pyridines have shown particular promise.

Current research indicates that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in inflammatory pathways. The unique combination of electronic and steric effects induced by the fluorine atoms, methoxy group, and methyl group suggests potential utility in modulating signaling cascades associated with diseases such as cancer and neurodegeneration. Preclinical studies are underway to evaluate the pharmacological profile of related analogs, with initial findings pointing toward favorable safety profiles and target engagement.

The role of fluorine in medicinal chemistry is well-documented, particularly its ability to modulate metabolic stability and binding interactions. In 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol, the electron-withdrawing nature of fluorine exerts a significant influence on the electronic properties of the molecule, which can be leveraged to fine-tune its biological activity. This underscores the importance of understanding structure-property relationships when designing novel drug candidates.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Advanced synthetic techniques, including cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired framework efficiently. These methodologies not only enhance yield but also allow for rapid diversification of the molecular scaffold, facilitating high-throughput screening efforts.

As computational biology continues to evolve, machine learning models are being developed to predict the biological activity of fluorinated compounds with greater accuracy. These tools have already proven valuable in identifying promising candidates for further investigation, such as analogs of 3,3-difluoro-3-(2-methoxy-6-methylpyridin-4-y)propanol that exhibit enhanced potency or selectivity. Such innovations are accelerating the pace at which new therapeutics are discovered.

The integration of fluorine into heterocyclic systems has opened up new avenues for drug design, particularly in targeting enzymes that play pivotal roles in disease pathogenesis. The pyridine moiety in 3,3-difluoro-propanol derivatives serves as an excellent platform for developing molecules that interact with protein pockets requiring precise spatial orientation and electronic complementarity. This has led to interest in exploring its potential as an intermediate for kinase inhibitors or other enzyme-targeting agents.

Future directions in research may involve exploring enantiopurity issues associated with this compound, as stereochemical differences can significantly impact biological outcomes. Techniques such as chiral resolution or asymmetric synthesis could be employed to isolate enantiomerically pure forms for more rigorous pharmacological evaluation.

The broader implications of compounds like 3,3-difluoro-propanol derivatives extend beyond their immediate therapeutic applications. They serve as valuable building blocks for medicinal chemists seeking to develop next-generation drugs with improved efficacy and reduced side effects. The growing body of literature on fluorinated heterocycles underscores their importance as pharmacophores in modern drug discovery efforts.